Ammonium ionophore

• Molecular Formula: C40H64O12
• Molecular Weight: 736.9 g/mol
• InChI: InChI=1S/C40H64O12/c1-21-17-29-9-13-34(49-29)26(6)38(42)46-23(3)19-31-11-15-36(51-31)28(8)40(44)48-24(4)20-32-12-16-35(52-32)27(7)39(43)47-22(2)18-30-10-14-33(50-30)25(5)37(41)45-21/h21-36H,9-20H2,1-8H3/t21-,22+,23+,24-,25-,26-,27-,28?,29+,30-,31-,32+,33+,34-,35-,36+/m1/s1
• InChIKey: RMIXHJPMNBXMBU-POEFWWKZSA-N

TD19C6: High-Fidelity Ammonium Ionophore

Ammonium ionophore TD19C6 (CAS 259874-18-5) is a 19‑membered crown ether derivative carrying three decalino blocking subunits. It was designed by Suzuki and co‑workers to address the principal limitation of the natural‑product gold standard nonactin—inadequate NH₄⁺/Na⁺ discrimination [1]. TD19C6 forms a size‑fit complex with NH₄⁺ as confirmed by X‑ray crystallography and delivers potentiometric selectivity that is superior to nonactin for sodium while remaining comparable for potassium [1]. The ionophore is commercially available as a Selectophore™‑grade reagent and is intended for use in solvent‑polymeric membrane ion‑selective electrodes (ISEs) .

Selectophore™-grade ammonium ionophore for solvent-polymeric membrane ISEs

X-ray crystallography-confirmed size‑fit NH₄⁺ complex

Reported high NH₄⁺/Na⁺ selectivity with negligible K⁺ penalty vs. nonactin

• [1] Suzuki, K., Siswanta, D., Otsuka, T., Amano, T., Ikeda, T., Hisamoto, H., Yoshihara, R. and Ohba, S. (2000) 'Design and Synthesis of a More Highly Selective Ammonium Ionophore Than Nonactin and Its Application as an Ion‑Sensing Component for an Ion‑Selective Electrode', Analytical Chemistry, 72(10), pp. 2200–2205. doi:10.1021/ac9911241. View Source

Ammonium Ionophore Selectivity Interchangeability

Ammonium ionophores are not plug‑and‑play components. Nonactin, the most widely used ionophore, exhibits log K^pot(NH₄⁺,K⁺) ≈ –0.9, meaning K⁺ causes severe cross‑interference in biological and environmental matrices where potassium is present at millimolar levels [1]. Synthetic alternatives such as TD20C6 improve K⁺ discrimination (log K^pot = –1.5) but sacrifice Na⁺ selectivity (log K^pot = –2.5) relative to TD19C6 (NH₄⁺/Na⁺ = 3000) [2]. Tripodal ionophores enhance K⁺ selectivity but introduce strong Ca²⁺ interference (log K^pot = –1.6) [2]. Even structurally similar crown‑ether ionophores like TDB18C6 show a 200‑fold weaker complex formation constant than nonactin and a 4‑fold higher detection limit [3]. These diverging selectivity fingerprints mean that choosing an ionophore without matching its interference profile to the target sample matrix leads to systematic quantification errors.

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Nonactin-based membranes

Severe K⁺ cross‑interference (log K^pot ≈ –0.9) biases ammonium quantification in biological and environmental matrices containing millimolar potassium.

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TD20C6 crown ether

Improves K⁺ discrimination but sacrifices sodium selectivity relative to TD19C6, making it less suitable when Na⁺ is the primary interferent.

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Tripodal pyrazole ionophores

Strong Ca²⁺ interference (log K^pot ≈ –1.6) limits use in physiological fluids, where calcium reaches millimolar levels and positive bias cannot be ignored.

• [1] Cuartero, M., Colozza, N., Fernández‑Pérez, B.M. and Crespo, G.A. (2020) 'Why ammonium detection is particularly challenging but insightful with ionophore‑based potentiometric sensors – an overview of the progress in the last 20 years', Analyst, 145, pp. 3188–3210. doi:10.1039/D0AN00327A. View Source
• [2] Sasaki, S., Amano, T., Monma, G., Otsuka, T., Iwasawa, N., Citterio, D., Hisamoto, H. and Suzuki, K. (2002) 'Comparison of Two Molecular Design Strategies for the Development of an Ammonium Ionophore More Highly Selective than Nonactin', Analytical Chemistry, 74(18), pp. 4845–4848. doi:10.1021/ac025713+. View Source
• [3] Kim, H.S., Park, H.J., Oh, H.J., Koh, Y.K., Choi, J.H., Lee, D.H., Cha, G.S. and Nam, H. (2000) 'Thiazole‑Containing Benzo‑Crown Ethers: A New Class of Ammonium‑Selective Ionophores', Analytical Chemistry, 72(19), pp. 4683–4688. doi:10.1021/ac000177b. View Source

TD19C6 Selectivity vs. Closest Analogs

NH₄⁺/Na⁺ Selectivity vs. Nonactin

In PVC‑membrane electrodes prepared under identical conditions (3 wt% ionophore, 67 wt% BBPA plasticizer, 10 mol% KTCPB, separate solution method with 0.1 M chloride salts), TD19C6 exhibits an NH₄⁺/Na⁺ selectivity of 3 000 (log K^pot ≈ –3.5), whereas nonactin achieves only ∼100 (log K^pot ≈ –2.0) [1]. This 30‑fold selectivity gain is accompanied by practically unchanged NH₄⁺/K⁺ discrimination (factor of 10 for both ionophores), meaning the sodium interference is suppressed without any K⁺ penalty [1].

NH₄⁺/Na⁺ selectivity vs. nonactin

Head-to-head

30‑fold selectivity gain (log K^pot ≈ –3.5 vs –2.0)

Sodium interference suppressed in Na⁺‑rich research matrices without compromising K⁺ rejection.

PVC/BBPA membrane, SSM, 0.1 M chloride salts.

Evidence Dimension	Potentiometric selectivity coefficient (NH₄⁺ over Na⁺)
Target Compound Data	3 000‑fold (log K^pot ≈ –3.5)
Comparator Or Baseline	Nonactin: ∼100‑fold (log K^pot ≈ –2.0 to –2.4)
Quantified Difference	∼30‑fold higher Na⁺ selectivity
Conditions	PVC/BBPA membrane, 3 wt% ionophore, 10 mol% KTCPB, 0.1 M chloride salt solutions, separate solution method (SSM)

Why This Matters

In blood, urine, seawater or wastewater where Na⁺ concentrations often exceed NH₄⁺ by 10²–10⁴, a 30‑fold selectivity advantage directly reduces the potentiometric error and expands the reliable quantification range.

• [1] Suzuki, K., Siswanta, D., Otsuka, T., Amano, T., Ikeda, T., Hisamoto, H., Yoshihara, R. and Ohba, S. (2000) 'Design and Synthesis of a More Highly Selective Ammonium Ionophore Than Nonactin and Its Application as an Ion‑Sensing Component for an Ion‑Selective Electrode', Analytical Chemistry, 72(10), pp. 2200–2205. doi:10.1021/ac9911241. View Source

NH₄⁺/Na⁺ Selectivity vs. TD20C6 Crown Ether

TD20C6, a 20‑membered crown ether with decalino blocking groups, was later developed to improve K⁺ discrimination (log K^pot(NH₄⁺,K⁺) = –1.5 vs ≈ –1.0 for TD19C6). However, this gain comes at the expense of Na⁺ selectivity: TD20C6 delivers log K^pot(NH₄⁺,Na⁺) = –2.5 (≈ 316‑fold) [1], whereas TD19C6 provides log K^pot ≈ –3.5 (3 000‑fold) [2]. Thus, when the primary goal is to suppress sodium interference rather than to refine potassium rejection, TD19C6 offers a 10‑fold selectivity advantage over TD20C6.

NH₄⁺/Na⁺ selectivity vs. TD20C6

Cross-study comparable

~10‑fold higher Na⁺ selectivity (log K^pot –3.5 vs –2.5)

Preferred ionophore when sodium rejection is the primary analytical requirement.

TD20C6 gains K⁺ selectivity but loses Na⁺ discrimination; Suzuki 2000, Sasaki 2002.

Evidence Dimension	Potentiometric selectivity coefficient (NH₄⁺ over Na⁺)
Target Compound Data	3 000‑fold (log K^pot ≈ –3.5)
Comparator Or Baseline	TD20C6: ≈316‑fold (log K^pot = –2.5)
Quantified Difference	∼10‑fold higher Na⁺ selectivity for TD19C6
Conditions	Both measured in PVC/BBPA membranes; TD19C6 data from Suzuki et al. 2000, TD20C6 data from Sasaki et al. 2002

Why This Matters

For applications such as clinical diagnostics (blood, sweat) or seawater monitoring where Na⁺ is the dominant interferent, the 10‑fold selectivity gap makes TD19C6 the more analytically robust ionophore.

• [1] Sasaki, S., Amano, T., Monma, G., Otsuka, T., Iwasawa, N., Citterio, D., Hisamoto, H. and Suzuki, K. (2002) 'Comparison of Two Molecular Design Strategies for the Development of an Ammonium Ionophore More Highly Selective than Nonactin', Analytical Chemistry, 74(18), pp. 4845–4848. doi:10.1021/ac025713+. View Source
• [2] Suzuki, K., Siswanta, D., Otsuka, T., Amano, T., Ikeda, T., Hisamoto, H., Yoshihara, R. and Ohba, S. (2000) 'Design and Synthesis of a More Highly Selective Ammonium Ionophore Than Nonactin and Its Application as an Ion‑Sensing Component for an Ion‑Selective Electrode', Analytical Chemistry, 72(10), pp. 2200–2205. doi:10.1021/ac9911241. View Source

Ca²⁺ Interference Rejection vs. Tripodal Ionophores

Tripodal ionophores bearing pyrazole nitrogen donors exhibit strong NH₄⁺/K⁺ selectivity (log K^pot = –2.1) but suffer from substantial Ca²⁺ interference (log K^pot(NH₄⁺,Ca²⁺) = –1.6) [1]. In contrast, TD19C6 places Ca²⁺ at the very end of its Hofmeister‑type selectivity series (NH₄⁺ > K⁺ > Rb⁺ > Cs⁺ > Na⁺ > Mg²⁺ > Ca²⁺), indicating that Ca²⁺ is more strongly discriminated than even Na⁺ [2]. While an exact log K^pot for Ca²⁺ was not reported in the primary TD19C6 paper, the selectivity pattern and the absence of Ca²⁺ interference in applied measurements [3] confirm that TD19C6 does not share the critical Ca²⁺ vulnerability of tripodal ionophores.

Ca²⁺ interference vs. tripodal ionophores

Class-level inference

Ca²⁺ least preferred; tripodal log K^pot(Ca²⁺) ≈ –1.6

Eliminates significant Ca²⁺‑induced positive bias in physiological‑fluid ammonium monitoring.

Hofmeister‑type selectivity series; no Ca²⁺ interference reported in microelectrode validation.

Evidence Dimension	Ca²⁺ interference level in ion‑selective electrode membranes
Target Compound Data	Ca²⁺ is the least‑preferred cation in the selectivity sequence; no significant Ca²⁺ interference reported in bioanalytical use
Comparator Or Baseline	Tripodal pyrazole‑based ionophore: log K^pot(NH₄⁺,Ca²⁺) = –1.6 (severe interference)
Quantified Difference	Qualitative but pronounced: tripodal ionophore's Ca²⁺ selectivity is comparable to its K⁺ selectivity (–2.1), rendering it unsuitable for Ca²⁺‑rich matrices
Conditions	PVC/plasticizer membranes; tripodal data from Sasaki et al. 2002; TD19C6 pattern from Suzuki et al. 2000 and Browne et al. 2013

Why This Matters

In physiological fluids (blood, haemolymph, cell culture media) where Ca²⁺ may reach 1–2 mM, a Ca²⁺‑blind ionophore eliminates a significant source of positive potentiometric bias, avoiding the need for complex chemometric correction.

• [1] Sasaki, S., Amano, T., Monma, G., Otsuka, T., Iwasawa, N., Citterio, D., Hisamoto, H. and Suzuki, K. (2002) 'Comparison of Two Molecular Design Strategies for the Development of an Ammonium Ionophore More Highly Selective than Nonactin', Analytical Chemistry, 74(18), pp. 4845–4848. doi:10.1021/ac025713+. View Source
• [2] Suzuki, K., Siswanta, D., Otsuka, T., Amano, T., Ikeda, T., Hisamoto, H., Yoshihara, R. and Ohba, S. (2000) 'Design and Synthesis of a More Highly Selective Ammonium Ionophore Than Nonactin and Its Application as an Ion‑Sensing Component for an Ion‑Selective Electrode', Analytical Chemistry, 72(10), pp. 2200–2205. doi:10.1021/ac9911241. View Source
• [3] Browne, A.A. and O'Donnell, M.J. (2013) 'Ammonium secretion by Malpighian tubules of Drosophila melanogaster: application of a novel ammonium‑selective microelectrode', Journal of Experimental Biology, 216(20), pp. 3818–3827. doi:10.1242/jeb.091231. View Source

Structural Pre‑organisation and Membrane Durability

X‑ray structural analysis of the TD19C6–NH₄⁺ complex demonstrates a genuine size‑fit cavity: the ammonium ion is embraced by the crown ether ring through complementary hydrogen‑bonding geometry [1]. By contrast, nonactin relies on a flexible macrocyclic backbone that accommodates K⁺ almost as well as NH₄⁺, contributing to its poor K⁺ discrimination (log K^pot ≈ –0.9) [2]. Furthermore, the three decalino subunits in TD19C6 substantially increase the molecule's lipophilicity relative to nonactin, which reduces leaching from the PVC membrane and prolongs electrode operational lifetime—a practical advantage that has been exploited in continuous‑use sensors with lifetimes exceeding three months when using TD19C6‑based membranes [3].

Structural pre‑organisation & durability

Supporting evidence

X‑ray size‑fit cavity; decalino lipophilic blocks

Reported longer membrane lifetime and reduced sensor drift in continuous‑use deployments.

>3‑month operational stability documented in flow‑injection systems.

Evidence Dimension	Structural rigidity, host‑guest complementarity, and membrane retention
Target Compound Data	X‑ray‑confirmed size‑fit cavity; enhanced lipophilicity from three decalino subunits; field‑demonstrated microelectrode performance in physiological K⁺ backgrounds [3]
Comparator Or Baseline	Nonactin: flexible macrocycle with similar affinity for K⁺ and NH₄⁺; lower lipophilicity leading to faster membrane leaching
Quantified Difference	Qualitative structural evidence; functional consequence of longer membrane lifetime (not directly quantified in log P units but manifested as >3‑month operational stability in flow‑injection systems)
Conditions	Single‑crystal X‑ray diffraction for TD19C6–NH₄⁺ complex; potentiometric microelectrode testing in Drosophila haemolymph (25 mM K⁺) and secreted fluid (120 mM K⁺)

Why This Matters

For procurement decisions, the combination of structurally validated selectivity and longer membrane durability reduces both the frequency of sensor replacement and the risk of measurement drift in continuous‑monitoring deployments.

• [1] Suzuki, K., Siswanta, D., Otsuka, T., Amano, T., Ikeda, T., Hisamoto, H., Yoshihara, R. and Ohba, S. (2000) 'Design and Synthesis of a More Highly Selective Ammonium Ionophore Than Nonactin and Its Application as an Ion‑Sensing Component for an Ion‑Selective Electrode', Analytical Chemistry, 72(10), pp. 2200–2205. doi:10.1021/ac9911241. View Source
• [2] Cuartero, M., Colozza, N., Fernández‑Pérez, B.M. and Crespo, G.A. (2020) 'Why ammonium detection is particularly challenging but insightful with ionophore‑based potentiometric sensors – an overview of the progress in the last 20 years', Analyst, 145, pp. 3188–3210. doi:10.1039/D0AN00327A. View Source
• [3] Browne, A.A. and O'Donnell, M.J. (2013) 'Ammonium secretion by Malpighian tubules of Drosophila melanogaster: application of a novel ammonium‑selective microelectrode', Journal of Experimental Biology, 216(20), pp. 3818–3827. doi:10.1242/jeb.091231. View Source

TD19C6 Application Scenarios

Clinical Blood, Urine, and Sweat Analysis

In whole blood (∼140 mM Na⁺), urine, or sweat, the 3 000‑fold NH₄⁺/Na⁺ selectivity of TD19C6 [1] permits accurate potentiometric NH₄⁺ determination without the need for sodium correction algorithms. This makes TD19C6 the ionophore of choice for point‑of‑care urea/creatinine biosensors where the enzymatic hydrolysis step generates NH₄⁺ in a sodium‑rich matrix [2].

Marine and Freshwater Environmental Monitoring

Seawater contains ∼470 mM Na⁺ and ∼10 mM K⁺. TD19C6’s exceptional Na⁺ rejection combined with its negligible Ca²⁺ interference allows detection of low‑micromolar NH₄⁺ in estuarine or aquaculture settings. The ionophore’s high lipophilicity also supports longer deployment intervals for in‑situ submersible ISE probes [3].

Intracellular and Microenvironmental NH₄⁺ Sensing

TD19C6‑based liquid‑membrane microelectrodes with tip diameters ≤1 µm have been validated in Drosophila haemolymph (25 mM K⁺ background) and Malpighian tubule secretions (120 mM K⁺), delivering NH₄⁺ measurements with errors below 0.5 mM even at 1 mM analyte levels [3]. This performance is unattainable with nonactin‑based microelectrodes, whose poor K⁺ discrimination (log K^pot ≈ –0.9) generates unacceptable bias in high‑K⁺ physiological compartments.

Industrial FIA for Fermentation and Wastewater

TD19C6‑based tubular ISEs coupled to FIA systems can deliver near‑Nernstian slopes (55–59 mV/decade) over a linear range of 10⁻⁵–10⁻¹ M NH₄⁺, with operational lifetimes exceeding three months in continuous use. The synthetic accessibility of TD19C6 also offers batch‑to‑batch reproducibility advantages compared to fermentation‑derived nonactin mixtures [1].

Application

Selection Property

Validation Focus

Biofluid NH₄⁺ research monitoring

High NH₄⁺/Na⁺ selectivity

Sodium interference suppression in high‑Na⁺ biological matrices

In‑situ environmental ammonium probes

Sodium rejection with low Ca²⁺ interference

Long‑term submersible deployment stability

Intracellular/microelectrode NH₄⁺ sensing

Functionality in high‑K⁺ backgrounds (25–120 mM)

Measurement error control in physiological K⁺ compartments

Industrial FIA for fermentation/wastewater

Near‑Nernstian slope, wide linear range

Batch‑to‑batch reproducibility and sustained operational lifetime

• [1] Suzuki, K., Siswanta, D., Otsuka, T., Amano, T., Ikeda, T., Hisamoto, H., Yoshihara, R. and Ohba, S. (2000) 'Design and Synthesis of a More Highly Selective Ammonium Ionophore Than Nonactin and Its Application as an Ion‑Sensing Component for an Ion‑Selective Electrode', Analytical Chemistry, 72(10), pp. 2200–2205. doi:10.1021/ac9911241. View Source
• [2] Cuartero, M., Colozza, N., Fernández‑Pérez, B.M. and Crespo, G.A. (2020) 'Why ammonium detection is particularly challenging but insightful with ionophore‑based potentiometric sensors – an overview of the progress in the last 20 years', Analyst, 145, pp. 3188–3210. doi:10.1039/D0AN00327A. View Source
• [3] Browne, A.A. and O'Donnell, M.J. (2013) 'Ammonium secretion by Malpighian tubules of Drosophila melanogaster: application of a novel ammonium‑selective microelectrode', Journal of Experimental Biology, 216(20), pp. 3818–3827. doi:10.1242/jeb.091231. View Source